2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C18H17N3O2S/c1-23-13-6-7-14-15(10-13)20-18(19-14)24-11-17(22)21-9-8-12-4-2-3-5-16(12)21/h2-7,10H,8-9,11H2,1H3,(H,19,20)
• InChI Key: PTSLBLHVKHROMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Scientific Research Applications

2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole has been extensively studied due to its potential applications in various fields of scientific research. One of the primary areas of research is its potential use as an anticancer agent. Studies have shown that this compound has potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer.

Mechanism of Action

The mechanism of action of 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole is not fully understood. However, studies have suggested that it induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell proliferation and induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole in lab experiments is its potent antiproliferative activity against various cancer cell lines. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole. One area of research is to further investigate its potential as an anticancer agent and explore its efficacy in combination with other chemotherapy drugs. Additionally, research could focus on developing more efficient synthesis methods to increase the yield of the compound and improve its solubility in water. Finally, research could explore the potential use of this compound in other areas, such as anti-inflammatory and antioxidant therapies.
In conclusion, 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole is a chemical compound that has shown promising potential in various areas of scientific research. Its potent antiproliferative activity against cancer cells and anti-inflammatory and antioxidant properties make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of 2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-5-methoxy-1H-benzimidazole involves the reaction of 2-mercapto-5-methoxybenzimidazole with ethyl 2-bromo-2-(2,3-dihydro-1H-indol-1-yl)acetate in the presence of a base. This reaction leads to the formation of the desired compound with a yield of approximately 50%.